Cas no 167410-91-5 (1-(Methylsulfonyl)-3-(trimethylstannyl)-1H-indole)

• Product Name: 1-(Methylsulfonyl)-3-(trimethylstannyl)-1H-indole
• CAS No: 167410-91-5
• MF: C₁₂H₁₇NO₂SSn
• MW: 358.043881177902
• CID: 2086373
• PubChem ID: 18770792
• Update Time: 2025-11-01

1-(Methylsulfonyl)-3-(trimethylstannyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-(Methylsulfonyl)-3-(trimethylstannyl)-1H-indole
• SCHEMBL6182319
• HLERDKNOQAJSMB-UHFFFAOYSA-N
• N-methylsulfonyl-3-trimethylstannylindole
• 167410-91-5

• Inchi： 1S/C9H8NO2S.3CH3.Sn/c1-13(11,12)10-7-6-8-4-2-3-5-9(8)10;;;;/h2-5,7H,1H3;3*1H3;
• InChI Key： HLERDKNOQAJSMB-UHFFFAOYSA-N
• SMILES： [Sn](C)(C)(C)C1=CN(C2C=CC=CC1=2)S(C)(=O)=O

Computed Properties

• Exact Mass: 359.000203Da
• Monoisotopic Mass: 359.000203Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.5Ų

Additional information on 1-(Methylsulfonyl)-3-(trimethylstannyl)-1H-indole

Introduction to 1-(Methylsulfonyl)-3-(trimethylstannyl)-1H-indole (CAS No. 167410-91-5)

1-(Methylsulfonyl)-3-(trimethylstannyl)-1H-indole, identified by its Chemical Abstracts Service (CAS) number 167410-91-5, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the indole family, a heterocyclic aromatic structure known for its broad biological activities and pharmaceutical relevance. The presence of both a methylsulfonyl group and a trimethylstannyl substituent makes this molecule a versatile intermediate, particularly in cross-coupling reactions and the synthesis of more complex bioactive molecules.

The methylsulfonyl moiety, characterized by its sulfone functional group, contributes to the compound's reactivity and potential biological interactions. Sulfones are well-documented in medicinal chemistry for their ability to modulate enzyme activity and interact with biological targets, making them valuable in drug design. In contrast, the trimethylstannyl group serves as a critical leaving group in organic transformations, particularly in palladium-catalyzed cross-coupling reactions such as the Stille coupling. This reaction is widely employed in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents.

Recent advancements in synthetic methodologies have highlighted the utility of 1-(Methylsulfonyl)-3-(trimethylstannyl)-1H-indole as a building block for constructing complex indole derivatives. For instance, studies have demonstrated its efficacy in generating novel indole-based scaffolds with potential applications in oncology and anti-inflammatory therapies. The ability to selectively introduce functional groups at specific positions on the indole ring through cross-coupling strategies has opened new avenues for drug discovery.

In the realm of medicinal chemistry, the synthesis of indole derivatives remains a cornerstone due to their diverse pharmacological profiles. The structural features of 1-(Methylsulfonyl)-3-(trimethylstannyl)-1H-indole make it an attractive precursor for developing molecules that can interact with biological receptors or enzymes. Researchers have leveraged its reactivity to produce analogs with enhanced binding affinity or altered metabolic stability, key factors in optimizing drug candidates.

The role of stannylation in organic synthesis has been further underscored by recent studies focusing on stereoselective transformations. The trimethylstannyl group not only facilitates cross-coupling but also allows for control over stereochemistry, which is crucial for achieving enantiomerically pure compounds. Such purity is often essential for pharmaceutical applications, where enantiomeric excess can significantly impact efficacy and safety profiles.

Moreover, the incorporation of sulfone functionalities into indole derivatives has been linked to improved pharmacokinetic properties. Sulfones are known to enhance solubility and metabolic stability, attributes that are highly desirable in drug development. This has prompted investigations into optimizing synthetic routes to maximize yields while maintaining functional group integrity.

From a research perspective, the compound's significance extends beyond its immediate applications. It exemplifies how strategic modifications to indole core structures can yield molecules with tailored properties suitable for addressing unmet medical needs. The intersection of stannylation and sulfone chemistry offers a rich ground for innovation, particularly in designing next-generation therapeutics.

The industrial relevance of 1-(Methylsulfonyl)-3-(trimethylstannyl)-1H-indole is also reflected in its use as a commercial chemical intermediate. Supply chains have been established to meet the demand from academic and industrial researchers who rely on this compound for their synthetic endeavors. Its availability underscores its importance as a tool in modern drug discovery pipelines.

In conclusion, 1-(Methylsulfonyl)-3-(trimethylstannyl)-1H-indole (CAS No. 167410-91-5) represents a compelling example of how structural complexity can be leveraged to develop molecules with therapeutic potential. Its unique combination of functional groups positions it as a valuable asset in synthetic chemistry, enabling access to novel indole derivatives through advanced coupling strategies. As research continues to uncover new applications for this compound, its role in pharmaceutical innovation is poised to expand further.